Cas no 33171-06-1 (1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid)

• Product name: 1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
• CAS No: 33171-06-1
• MF: C₁₇H₂₂N₂O₂
• MW: 286.369
• CID: 2036404
• PubChem ID: 67362330

1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
• AKOS037489102
• 33171-06-1
• STL507229
• 2,3,4,9-Tetrahydro-1-pentyl-1H-pyrido[3,4-b]indole-3-carboxylic acid
• 1-pentyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• SCHEMBL2319202
• DTXSID701159861

• Inchi： InChI=1S/C17H22N2O2/c1-2-3-4-9-14-16-12(10-15(18-14)17(20)21)11-7-5-6-8-13(11)19-16/h5-8,14-15,18-19H,2-4,9-10H2,1H3,(H,20,21)
• InChI Key： OFCGMVHPBFKSBP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 286.168127949Da
• Monoisotopic Mass: 286.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų
• XLogP3: 1.2